Cas no 1428370-67-5 (N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)thiophene-3-carboxamide)

• Product Name: N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)thiophene-3-carboxamide
• CAS No: 1428370-67-5
• MF: C₁₂H₁₄F₃NO₂S
• MW: 293.305272579193
• CID: 5403567
• Update Time: 2025-05-21

N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)thiophene-3-carboxamide

• Inchi： 1S/C12H14F3NO2S/c13-12(14,15)8-16(10-1-4-18-5-2-10)11(17)9-3-6-19-7-9/h3,6-7,10H,1-2,4-5,8H2
• InChI Key： AJXVIURKCBAOPW-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(N(C1CCOCC1)CC(F)(F)F)=O

Additional information on N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)thiophene-3-carboxamide

Recent Advances in the Study of N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)thiophene-3-carboxamide (CAS: 1428370-67-5)

The compound N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)thiophene-3-carboxamide (CAS: 1428370-67-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroethyl and oxan-4-yl substituents, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, pharmacokinetic properties, and mechanistic insights, paving the way for its potential use in drug development.

One of the key areas of interest is the compound's role as a modulator of enzyme activity. Recent in vitro studies have demonstrated its ability to selectively inhibit certain kinases, which are critical in signaling pathways associated with inflammatory and oncogenic processes. The presence of the trifluoroethyl group is believed to enhance binding affinity and metabolic stability, making it a valuable scaffold for further optimization. Researchers have also explored its potential as a lead compound in the development of novel anti-inflammatory and anti-cancer agents.

In addition to its therapeutic potential, the synthesis and structural optimization of N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)thiophene-3-carboxamide have been a focal point of recent research. Advanced synthetic methodologies, including microwave-assisted and catalytic approaches, have been employed to improve yield and purity. These efforts have been complemented by computational studies, which provide insights into the compound's conformational dynamics and interaction with biological targets. Such interdisciplinary approaches are crucial for accelerating the translation of this molecule into clinical applications.

Pharmacokinetic studies have further highlighted the compound's favorable properties, such as its moderate solubility and stability under physiological conditions. Preliminary in vivo data suggest that it exhibits good bioavailability and tissue distribution, with minimal off-target effects. These findings underscore its potential as a viable candidate for further preclinical development. However, challenges remain, including the need for more comprehensive toxicological assessments and the optimization of its formulation for enhanced delivery.

Looking ahead, the continued exploration of N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)thiophene-3-carboxamide is expected to yield valuable insights into its mechanism of action and therapeutic utility. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its potential. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics for a range of diseases.